Cas no 1016772-21-6 (N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine)

• Product Name: N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine
• CAS No: 1016772-21-6
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 5069664
• Update Time: 2025-06-14

N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{1-[3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethylidene}hydroxylamine
• N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine

• Inchi： 1S/C11H12F3NO3/c1-7(15-16)8-3-4-9(10(5-8)17-2)18-6-11(12,13)14/h3-5,16H,6H2,1-2H3/b15-7+
• InChI Key： IWOCXHLWPPMDCS-VIZOYTHASA-N
• SMILES： FC(COC1C=CC(/C(/C)=N/O)=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.9
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine

Research Brief on N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine (CAS: 1016772-21-6)

In recent years, the compound N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine (CAS: 1016772-21-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethoxy and methoxy substituents, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of novel bioactive compounds. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent studies have focused on the synthesis and structural elucidation of N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its molecular structure and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it exhibits moderate stability in aqueous solutions, making it a viable candidate for further pharmacological evaluation. Additionally, computational studies have provided insights into its electronic properties and potential interactions with biological targets.

One of the most notable aspects of this compound is its role as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity is attributed to the compound's ability to bind to the active site of COX-2 with higher affinity compared to COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. These findings position the compound as a potential lead for the development of next-generation anti-inflammatory agents.

Further research has explored the compound's utility in the synthesis of derivatives with enhanced bioactivity. By modifying the hydroxylamine moiety or the trifluoroethoxy group, researchers have generated a library of analogs with varying pharmacological profiles. Preliminary screening of these derivatives has identified several candidates with improved potency and selectivity against target enzymes. For instance, one derivative demonstrated significant activity against histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. This discovery opens new avenues for the development of epigenetic therapies targeting HDACs.

In addition to its enzymatic modulation, N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine has been investigated for its potential in drug delivery systems. Its chemical structure allows for conjugation with nanoparticles or polymeric carriers, enhancing its solubility and bioavailability. Recent studies have demonstrated the successful incorporation of the compound into liposomal formulations, which showed improved uptake in target tissues and sustained release profiles. These advancements highlight the compound's versatility and its potential to address challenges related to drug delivery and pharmacokinetics.

Despite these promising findings, challenges remain in the clinical translation of N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and conducting in vivo efficacy and safety evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-{1-3-Methoxy-4-(2,2,2-trifluoroethoxy)phenylethylidene}hydroxylamine (CAS: 1016772-21-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts are essential to fully realize its potential and translate laboratory findings into clinical applications.